![molecular formula C19H18BrN3O4S2 B2432460 (E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide CAS No. 850910-05-3](/img/structure/B2432460.png)
(E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
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Overview
Description
The compound is a benzothiazole derivative, which is a heterocyclic compound. Benzothiazoles are known for their diverse biological activities and are part of many drugs and useful compounds .
Molecular Structure Analysis
The molecular structure of this compound would include a benzothiazole core, which is a bicyclic structure consisting of a benzene ring fused to a thiazole ring. The bromo, methyl, morpholinosulfonyl, and benzamide groups are all substituents on this core .Chemical Reactions Analysis
Benzothiazoles can undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and reactions at the sulfur or nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the bromo group could make it more reactive, while the morpholinosulfonyl and benzamide groups could influence its solubility .Scientific Research Applications
Synthesis and Characterization
A series of novel benzamides, including derivatives of (E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide, have been synthesized and characterized. These compounds were efficiently synthesized using heterocyclization techniques, involving reactions like bromination in dry acetone and cyclization processes under different conditions. For example, Saeed and Rafique (2013) detailed the synthesis of similar compounds using bromine in dry acetone (Saeed & Rafique, 2013). Additionally, microwave irradiation has been utilized for a cleaner and faster synthesis method, as demonstrated by Saeed (2009) (Saeed, 2009).
Applications in Photodynamic Therapy
The compound and its derivatives show potential in photodynamic therapy (PDT) for cancer treatment. Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized new derivatives, highlighting their useful properties as photosensitizers in PDT. These derivatives have shown good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer Activity
Several studies have synthesized derivatives of this compound and evaluated their potential as anticancer agents. For instance, Ravinaik et al. (2021) designed and synthesized derivatives that exhibited moderate to excellent anticancer activity against various cancer cell lines (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).
Antimicrobial Applications
Compounds derived from this compound have been explored for their antimicrobial properties. Sahin et al. (2012) synthesized triazole derivatives containing a morpholine moiety, showing good to moderate antimicrobial activity (Sahin, Bayrak, Demirbaş, Demirbas, & Karaoglu, 2012).
Analytical Chemistry and Sensor Development
This compound and its derivatives have been utilized in the development of sensors for chemical analysis. For instance, Wang et al. (2015) synthesized coumarin benzothiazole derivatives that can act as chemosensors for cyanide anions, demonstrating the potential of these compounds in analytical chemistry (Wang, Liu, Guan, Cao, Chen, Shan, Wu, & Xu, 2015).
Mechanism of Action
Properties
IUPAC Name |
N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18BrN3O4S2/c1-22-16-7-4-14(20)12-17(16)28-19(22)21-18(24)13-2-5-15(6-3-13)29(25,26)23-8-10-27-11-9-23/h2-7,12H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPMJGIMGYFNFBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18BrN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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